Cas no 2228118-82-7 (tert-butyl N-{3-2-(1-hydroxycyclopropyl)ethyloxolan-3-yl}carbamate)

• Product Name: tert-butyl N-{3-2-(1-hydroxycyclopropyl)ethyloxolan-3-yl}carbamate
• CAS No: 2228118-82-7
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5986750
• PubChem ID: 165965244
• Update Time: 2025-10-21

tert-butyl N-{3-2-(1-hydroxycyclopropyl)ethyloxolan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-2-(1-hydroxycyclopropyl)ethyloxolan-3-yl}carbamate
• tert-butyl N-{3-[2-(1-hydroxycyclopropyl)ethyl]oxolan-3-yl}carbamate
• 2228118-82-7
• EN300-1899002

• Inchi： 1S/C14H25NO4/c1-12(2,3)19-11(16)15-13(8-9-18-10-13)4-5-14(17)6-7-14/h17H,4-10H2,1-3H3,(H,15,16)
• InChI Key： TZUVYFXFQJMYJL-UHFFFAOYSA-N
• SMILES： OC1(CCC2(COCC2)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-{3-2-(1-hydroxycyclopropyl)ethyloxolan-3-yl}carbamate

Comprehensive Overview of tert-butyl N-{3-2-(1-hydroxycyclopropyl)ethyloxolan-3-yl}carbamate (CAS No. 2228118-82-7)

The compound tert-butyl N-{3-2-(1-hydroxycyclopropyl)ethyloxolan-3-yl}carbamate (CAS No. 2228118-82-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a hydroxycyclopropyl group and a carbamate moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and its potential applications in targeting specific biological pathways.

In recent years, the demand for tert-butyl carbamate derivatives has surged, driven by their utility in peptide synthesis and medicinal chemistry. The presence of the oxolan-3-yl ring in this compound enhances its stability and bioavailability, making it a promising candidate for further development. Users searching for "CAS 2228118-82-7 applications" or "hydroxycyclopropyl derivatives in drug design" will find this compound particularly relevant to their inquiries.

The synthesis of tert-butyl N-{3-2-(1-hydroxycyclopropyl)ethyloxolan-3-yl}carbamate involves multi-step organic reactions, often starting from readily available precursors. Its tert-butyloxycarbonyl (Boc) protecting group is a critical feature, widely used in peptide chemistry to safeguard amine functionalities during synthetic processes. This aligns with the growing trend of "green chemistry" and "sustainable synthesis," as researchers seek efficient methods to minimize waste and improve yields.

From a structural perspective, the hydroxycyclopropyl moiety introduces steric and electronic effects that can influence the compound's reactivity and interaction with biological targets. This has sparked interest in "cyclopropyl-containing pharmaceuticals" and "small molecule modulators," topics frequently searched in academic and industrial circles. The compound's potential as a building block for kinase inhibitors or GPCR-targeted therapies further underscores its importance.

Analytical characterization of CAS No. 2228118-82-7 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure the compound meets the stringent quality standards required for preclinical studies. For those exploring "NMR analysis of carbamates" or "HPLC methods for heterocyclic compounds," this molecule serves as an excellent case study.

In conclusion, tert-butyl N-{3-2-(1-hydroxycyclopropyl)ethyloxolan-3-yl}carbamate represents a versatile and high-value chemical entity with broad applicability in life sciences. Its combination of a Boc group, oxolane ring, and hydroxycyclopropyl substituent offers unique opportunities for innovation in drug design and material science. As the scientific community continues to explore "novel carbamate derivatives" and "bioactive heterocycles," this compound is poised to remain a focal point of research and development.